![molecular formula C20H15NO4S B2756806 2-(9H-Fluoren-9-ylmethoxycarbonylamino)thiophene-3-carboxylic acid CAS No. 2305254-86-6](/img/structure/B2756806.png)
2-(9H-Fluoren-9-ylmethoxycarbonylamino)thiophene-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-(9H-Fluoren-9-ylmethoxycarbonylamino)thiophene-3-carboxylic acid” is a chemical compound. It is part of a family of compounds that have a fluorenylmethyloxycarbonyl (Fmoc) group . The Fmoc group is a common protecting group used in the synthesis of peptides .
Molecular Structure Analysis
The molecular structure of “2-(9H-Fluoren-9-ylmethoxycarbonylamino)thiophene-3-carboxylic acid” includes a fluorenyl group, a methoxy group, a carbonyl group, an amino group, a thiophene ring, and a carboxylic acid group .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(9H-Fluoren-9-ylmethoxycarbonylamino)thiophene-3-carboxylic acid” are not specified in the resources I have .Scientific Research Applications
- EN300-6737175 is an Fmoc (Fluoren-9-ylmethoxy)carbonyl -protected amino acid. It serves as a coupling agent in peptide synthesis, allowing for the stepwise assembly of peptides on solid supports. The Fmoc group provides stability during synthesis and can be selectively removed for subsequent reactions .
- Starting from commercially available N-[(9H-fluoren-9-yl)methoxy]carbonyl-protected (Fmoc) α-amino acids, the Arndt-Eistert protocol efficiently produces enantiomerically pure N-Fmoc-protected β-amino acids. This two-step process yields high-quality building blocks for peptide and drug development .
Peptide Synthesis and Solid-Phase Peptide Chemistry
Enantiomerically Pure β-Amino Acid Synthesis
properties
IUPAC Name |
2-(9H-fluoren-9-ylmethoxycarbonylamino)thiophene-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15NO4S/c22-19(23)16-9-10-26-18(16)21-20(24)25-11-17-14-7-3-1-5-12(14)13-6-2-4-8-15(13)17/h1-10,17H,11H2,(H,21,24)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJOJADAWBRFORT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC4=C(C=CS4)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(9H-Fluoren-9-ylmethoxycarbonylamino)thiophene-3-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.